Cas no 5415-68-9 (2-(2-prop-2-enylphenoxy)acetohydrazide)

• Product Name: 2-(2-prop-2-enylphenoxy)acetohydrazide
• CAS No: 5415-68-9
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 1588127
• PubChem ID: 781546
• Update Time: 2025-04-21

2-(2-prop-2-enylphenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2-prop-2-enylphenoxy)acetohydrazide
• 2-(2-allylphenoxy)acetohydrazide
• 2-[2-(prop-2-en-1-yl)phenoxy]acetohydrazide
• ZINC00276160
• AC1LFOUL
• CBMicro_020241
• AC1Q5PX8
• Ambcb5402313
• Oprea1_378215
• 2-(2-allylphenoxy)acetohydrazide; 2-[2-(prop-2-en-1-yl)phenoxy]acetohydrazide; ZINC00276160; AC1LFOUL; CBMicro_020241; AC1Q5PX8; Ambcb5402313; Oprea1_378215;
• AKOS002662629
• BIM-0020173.P001
• SR-01000207907
• STL371318
• Cambridge id 5402313
• 5402-31-3
• DTXSID60354778
• BBL026025
• CS-0323235
• VS-08185
• 415943-39-4
• CCG-8043
• SR-01000207907-1
• 5415-68-9
• AB00084054-01

• Inchi： 1S/C11H14N2O2/c1-2-5-9-6-3-4-7-10(9)15-8-11(14)13-12/h2-4,6-7H,1,5,8,12H2,(H,13,14)
• InChI Key： FDMDOFHSIBMLPP-UHFFFAOYSA-N
• SMILES： O(CC(NN)=O)C1C=CC=CC=1CC=C

Computed Properties

• Exact Mass: 255.00748
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 29.1
• LogP: 3.52930